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Compound of Interest

Compound Name: ADX71743

Cat. No.: B15616913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, handling, and disposal information for the research

chemical ADX71743. The following procedures are designed to ensure the safe use and proper

disposal of this compound, minimizing risk to personnel and the environment.

I. Quantitative Data Summary
The following table summarizes key quantitative data for ADX71743, a selective,

noncompetitive, and brain-penetrant negative allosteric modulator (NAM) of the metabotropic

glutamate receptor 7 (mGlu7).[1][2]
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Property Value Source

Molecular Weight 269.34 g/mol [3][4]

CAS Number 1431641-29-0 [4]

Form Powder [4]

Color White to beige [4]

Purity ≥98% (HPLC) [3]

Solubility DMSO: 5 mg/mL (warmed) [4]

Storage Temperature -20°C [3][4]

IC₅₀ (in-house cell lines) 300 nM [1][3]

IC₅₀ (vs. EC₈₀ of glutamate) 22 nM [1]

IC₅₀ (vs. EC₈₀ of L-AP4) 125 nM [1]

II. Proper Disposal Procedures for ADX71743
As a specific Safety Data Sheet (SDS) for ADX71743 is not publicly available, the following

disposal procedures are based on general guidelines for non-hazardous solid organic

laboratory chemicals. It is imperative to consult your institution's Environmental Health and

Safety (EHS) department for specific local regulations.

Step-by-Step Disposal Guidance:

Assess Hazards: Before disposal, review all available safety information. While ADX71743 is

not classified as a hazardous substance, it is crucial to handle it with care in a laboratory

setting.[5] Check the product's SDS, if available from the supplier, for any specific handling

or disposal instructions.[6]

Solid Waste Disposal:

Uncontaminated ADX71743: Unused or expired solid ADX71743 should be disposed of as

chemical waste. Place the solid in a clearly labeled, sealed container. The label should
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include the chemical name ("ADX71743"), CAS number (1431641-29-0), and the

approximate amount.[6]

Contaminated Labware: Disposable labware (e.g., pipette tips, microfuge tubes) that has

come into contact with ADX71743 should be collected in a designated hazardous waste

container.[7] For non-hazardous solids, some institutions may permit disposal in the

regular trash after ensuring no free-flowing liquid remains.[8] However, it is best practice to

treat it as chemical waste.

Liquid Waste Disposal (Solutions of ADX71743):

Solvent-based solutions: Solutions of ADX71743 in organic solvents (e.g., DMSO) should

be collected in a designated solvent waste container. Do not pour organic solvents down

the drain.[9]

Aqueous solutions: For very dilute aqueous solutions of non-hazardous chemicals, some

institutions may permit drain disposal with copious amounts of water.[9][10] However,

without a specific SDS confirming its environmental safety, it is recommended to collect all

ADX71743 solutions as chemical waste.

Empty Containers:

Thoroughly rinse empty containers that held ADX71743 with a suitable solvent (e.g.,

ethanol or acetone) three times.[7]

Collect the rinsate as chemical waste.[7]

Deface the original label on the container to prevent misuse.[8]

Once clean and the label is defaced, the container can typically be disposed of in the

regular trash or recycling, in accordance with institutional policies.

Arrange for Waste Pickup: Contact your institution's EHS or waste management department

to schedule a pickup for the collected chemical waste.[6]

III. Experimental Protocol: In Vivo Assessment of
Anxiolytic-Like Activity
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The following is a detailed methodology for the marble-burying test in mice, an experiment

used to assess the anxiolytic-like effects of ADX71743.[11]

Objective: To determine if ADX71743 reduces anxiety-like behavior in mice, as indicated by a

decrease in the number of marbles buried.

Materials:

ADX71743

Vehicle solution (e.g., saline)

Standard mouse cages (e.g., 26 x 20 x 14 cm)

Clean bedding (approximately 5 cm deep)

20 glass marbles (1.5 cm diameter) per cage

Male C57Bl6/J mice

Syringes and needles for subcutaneous (s.c.) administration

Procedure:

Animal Acclimation: Allow mice to acclimate to the housing facility for at least one week

before the experiment.

Drug Administration: Administer ADX71743 subcutaneously at doses of 50, 100, and 150

mg/kg.[11] A control group should receive the vehicle solution. The injection should occur 30

minutes before the start of the behavioral test.[12]

Test Arena Preparation: Prepare the test cages by filling them with 5 cm of clean bedding.

Evenly space 20 marbles on the surface of the bedding.

Behavioral Testing: Place a single mouse in each prepared cage and leave it undisturbed for

30 minutes.
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Data Collection: After the 30-minute session, carefully remove the mouse from the cage.

Count the number of marbles that are at least two-thirds buried in the bedding.

Data Analysis: Compare the number of buried marbles between the ADX71743-treated

groups and the vehicle control group using an appropriate statistical test (e.g., ANOVA). A

significant reduction in the number of buried marbles in the drug-treated groups is indicative

of an anxiolytic-like effect.[11]

IV. Mandatory Visualizations
A. Experimental Workflow for Marble-Burying Test
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Caption: Workflow for assessing the anxiolytic effects of ADX71743.
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B. Signaling Pathway of ADX71743 at the mGlu7 Receptor
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Caption: ADX71743's inhibitory effect on the mGlu7 signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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